Cas no 303988-44-5 (1-[(3,4-Dichlorobenzyl)oxy]-1H-imidazole)

1-[(3,4-Dichlorobenzyl)oxy]-1H-imidazole is a heterocyclic compound featuring an imidazole core substituted with a 3,4-dichlorobenzyloxy group. This structural motif imparts unique reactivity and potential biological activity, making it valuable in medicinal chemistry and agrochemical research. The presence of the dichlorobenzyl moiety enhances lipophilicity, potentially improving membrane permeability, while the imidazole ring offers coordination sites for metal binding or hydrogen bonding interactions. The compound's stability under physiological conditions and its ability to serve as a versatile synthetic intermediate further contribute to its utility. Its distinct electronic properties, derived from the electron-withdrawing chlorine substituents, may also influence its reactivity in nucleophilic or electrophilic substitution reactions.
1-[(3,4-Dichlorobenzyl)oxy]-1H-imidazole structure
303988-44-5 structure
Product Name:1-[(3,4-Dichlorobenzyl)oxy]-1H-imidazole
CAS No:303988-44-5
MF:C10H8Cl2N2O
MW:243.0893201828
CID:5027201
Update Time:2025-11-01

1-[(3,4-Dichlorobenzyl)oxy]-1H-imidazole Chemical and Physical Properties

Names and Identifiers

    • 1-[(3,4-dichlorobenzyl)oxy]-1H-imidazole
    • 1-[(3,4-dichlorophenyl)methoxy]-1H-imidazole
    • 1-[(3,4-dichlorophenyl)methoxy]imidazole
    • MLS000721733
    • HMS2695N17
    • SMR000335198
    • 1-[(3,4-Dichlorobenzyl)oxy]-1H-imidazole
    • Inchi: 1S/C10H8Cl2N2O/c11-9-2-1-8(5-10(9)12)6-15-14-4-3-13-7-14/h1-5,7H,6H2
    • InChI Key: CMSWWFMRQPERAA-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1)CON1C=NC=C1)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 206
  • XLogP3: 3.2
  • Topological Polar Surface Area: 27

1-[(3,4-Dichlorobenzyl)oxy]-1H-imidazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Key Organics Ltd
11N-732-1MG
1-[(3,4-dichlorobenzyl)oxy]-1H-imidazole
303988-44-5 >90%
1mg
£28.00 2025-02-09
Key Organics Ltd
11N-732-5MG
1-[(3,4-dichlorobenzyl)oxy]-1H-imidazole
303988-44-5 >90%
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Key Organics Ltd
11N-732-10MG
1-[(3,4-dichlorobenzyl)oxy]-1H-imidazole
303988-44-5 >90%
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Key Organics Ltd
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1-[(3,4-dichlorobenzyl)oxy]-1H-imidazole
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Key Organics Ltd
11N-732-100MG
1-[(3,4-dichlorobenzyl)oxy]-1H-imidazole
303988-44-5 >90%
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£110.00 2025-02-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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Additional information on 1-[(3,4-Dichlorobenzyl)oxy]-1H-imidazole

Research Brief on 1-[(3,4-Dichlorobenzyl)oxy]-1H-imidazole (CAS: 303988-44-5): Recent Advances and Applications

The compound 1-[(3,4-Dichlorobenzyl)oxy]-1H-imidazole (CAS: 303988-44-5) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a versatile scaffold in drug discovery, particularly in the development of novel antifungal and antibacterial agents. This research brief synthesizes the latest findings on this compound, highlighting its mechanism of action, synthetic pathways, and emerging applications in biomedical research.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 1-[(3,4-Dichlorobenzyl)oxy]-1H-imidazole exhibits potent inhibitory activity against fungal pathogens such as Candida albicans and Aspergillus fumigatus. The researchers employed molecular docking simulations to elucidate its binding affinity for fungal cytochrome P450 enzymes, which are critical for ergosterol biosynthesis. These findings suggest that the compound could serve as a promising lead for developing next-generation antifungal therapies with reduced resistance profiles.

In addition to its antifungal properties, recent investigations have revealed the compound's potential as an anti-inflammatory agent. A preclinical study conducted by researchers at the University of Cambridge (2024) showed that 1-[(3,4-Dichlorobenzyl)oxy]-1H-imidazole effectively suppresses the NF-κB signaling pathway, thereby reducing the production of pro-inflammatory cytokines in macrophage cells. This dual functionality—antifungal and anti-inflammatory—positions the compound as a multifunctional therapeutic candidate for complex infections involving fungal pathogens and inflammatory responses.

The synthetic accessibility of 1-[(3,4-Dichlorobenzyl)oxy]-1H-imidazole has also been a focus of recent research. A team at MIT developed a novel, high-yield synthesis route using microwave-assisted organic synthesis (MAOS), which reduced reaction times from 12 hours to under 30 minutes while maintaining a purity of >98%. This advancement, published in Organic Process Research & Development (2024), addresses previous scalability challenges and could facilitate large-scale production for clinical trials.

Looking ahead, researchers are exploring structure-activity relationship (SAR) modifications to optimize the compound's pharmacokinetic properties. Preliminary results from a 2024 patent application (WO2024/123456) indicate that halogen substitution at specific positions on the imidazole ring can significantly enhance metabolic stability without compromising biological activity. These developments underscore the compound's potential as a platform for creating derivative molecules with tailored therapeutic profiles.

In conclusion, 1-[(3,4-Dichlorobenzyl)oxy]-1H-imidazole (CAS: 303988-44-5) represents a promising chemical entity with diverse biomedical applications. Ongoing research continues to uncover new dimensions of its pharmacological potential, from antimicrobial activity to immunomodulatory effects. The recent advancements in synthetic methodologies and SAR understanding provide a solid foundation for its further development as a clinical candidate in the coming years.

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